Cas no 312750-18-8 (2-oxo-2-phenylethyl 4-(diethylamino)benzoate)

• Product Name: 2-oxo-2-phenylethyl 4-(diethylamino)benzoate
• CAS No: 312750-18-8
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 6565892
• Update Time: 2025-06-09

2-oxo-2-phenylethyl 4-(diethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-phenylethyl 4-(diethylamino)benzoate
• Benzoic acid, 4-(diethylamino)-, 2-oxo-2-phenylethyl ester

• Inchi： 1S/C19H21NO3/c1-3-20(4-2)17-12-10-16(11-13-17)19(22)23-14-18(21)15-8-6-5-7-9-15/h5-13H,3-4,14H2,1-2H3
• InChI Key： YNWGIXZRJXLDNJ-UHFFFAOYSA-N
• SMILES： C(OCC(=O)C1=CC=CC=C1)(=O)C1=CC=C(N(CC)CC)C=C1

Additional information on 2-oxo-2-phenylethyl 4-(diethylamino)benzoate

Recent Advances in the Study of 2-oxo-2-phenylethyl 4-(diethylamino)benzoate (CAS: 312750-18-8)

2-oxo-2-phenylethyl 4-(diethylamino)benzoate (CAS: 312750-18-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in photopharmacology, drug delivery, and as a photoactivatable prodrug. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, mechanisms of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the photochemical properties of 2-oxo-2-phenylethyl 4-(diethylamino)benzoate, demonstrating its ability to undergo rapid photolysis upon exposure to UV light. This property makes it a promising candidate for light-controlled drug release systems, particularly in targeted therapies where spatial and temporal control of drug activation is critical. The study reported a quantum yield of 0.45 for photolysis, indicating high efficiency in light-induced decomposition.

Further research has focused on the compound's potential as a photoactivatable prodrug. A team at the University of Cambridge (2024) utilized 2-oxo-2-phenylethyl 4-(diethylamino)benzoate as a caging group for neurotransmitters, enabling precise control over neural activity in optopharmacology experiments. The compound's stability in physiological conditions and rapid activation kinetics (t1/2 < 50ms upon illumination) were particularly noted as advantageous properties for neuroscience applications.

In the realm of cancer therapeutics, recent preclinical studies have explored the use of this compound in photodynamic therapy. Researchers at the National Cancer Institute (2024) conjugated 2-oxo-2-phenylethyl 4-(diethylamino)benzoate with a cytotoxic payload, creating a light-activated chemotherapeutic agent. In vitro studies demonstrated a 15-fold increase in cytotoxicity upon photoactivation compared to the non-illuminated control, with minimal dark toxicity - a crucial factor for reducing off-target effects.

The compound's chemical stability and synthetic accessibility have also been subjects of recent investigation. A 2024 paper in Organic Process Research & Development detailed an improved synthetic route to 2-oxo-2-phenylethyl 4-(diethylamino)benzoate, achieving an overall yield of 78% with high purity (>99.5%). This advancement addresses previous challenges in large-scale production, potentially facilitating broader research and clinical applications.

Despite these promising developments, challenges remain in the clinical translation of technologies utilizing 2-oxo-2-phenylethyl 4-(diethylamino)benzoate. Current research gaps include comprehensive toxicology studies and optimization of illumination parameters for in vivo applications. Ongoing studies are investigating the compound's pharmacokinetics and biodistribution profiles to better understand its behavior in biological systems.

The collective findings from these recent studies position 2-oxo-2-phenylethyl 4-(diethylamino)benzoate (CAS: 312750-18-8) as a versatile tool in photopharmacology and targeted drug delivery. Its unique combination of photochemical properties and biological compatibility continues to inspire innovative applications across multiple therapeutic areas. Future research directions likely include the development of more sophisticated drug conjugates and exploration of its use in combination therapies.